Cas no 57600-03-0 (4-Phenyl-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Phenyl-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 57600-03-0
• MF: C₁₃H₁₀N₄S
• MW: 254.310300350189
• MDL: MFCD01210708
• CID: 380031
• PubChem ID: 736357
• Update Time: 2025-05-20

4-Phenyl-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-phenyl-5-(3-pyridinyl)-
• 4-PHENYL-5-PYRIDIN-3-YL-4H-[1,2,4]TRIAZOLE-3-THIOL
• 4-Phenyl-5-pyridin-3-yl-4H-1,2,4-triazole-3-thiol
• 4-phenyl-3-(pyridine-3-yl)-1,2,4-triazoline-5-thione
• 4-phenyl-5-(3-pyridyl)-1,2,4-triazole-3-thiol
• 4-phenyl-5(3-pyridyl)-1,2,4-triazole-3-thione
• 4-phenyl-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol
• 4-phenyl-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thione
• AC1LEHY0
• AC1Q7GIS
• CBMicro_029296
• 1H-1,2,4-Triazole-5(4H)-thione, 4-phenyl-3-(3-pyridyl)-
• 4-Phenyl-5-(3-pyridinyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 4-phenyl-5-(3-pyridyl)-2H-1,2,4-triazole-3-thione
• 4-phenyl-5-pyridin-3-yl-2H-1,2,4-triazole-3-thione
• 5729-09-9
• BAS 00914162
• BIM-0029208.P001
• VS-02027
• 4-Phenyl-5-(pyridin-3-yl)-1,2,4-4H-triazole-3-thiol
• CHEMBL1414262
• HMS2485G18
• SCHEMBL10432252
• MFCD01210708
• SMR000116379
• Z56276646
• EN300-05323
• AB00094998-01
• CS-0219921
• 57600-03-0
• SR-01000418051-1
• MLS000525905
• ETHYL3-HYDROXYHEXANOATE
• 4-phenyl-3-pyridin-3-yl-1H-1,2,4-triazole-5-thione
• BB 0217357
• AKOS000268478
• AKOS002665379
• 4-Phenyl-5-(3-pyridinyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione #
• 4-phenyl-5-pyridin-3-yl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• DTXSID10972805
• SR-01000418051
• MXPQWTUKCULYHR-UHFFFAOYSA-N
• BBL009196
• G32651
• STK257458
• 4-Phenyl-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol

• MDL： MFCD01210708
• Inchi： 1S/C13H10N4S/c18-13-16-15-12(10-5-4-8-14-9-10)17(13)11-6-2-1-3-7-11/h1-9H,(H,16,18)
• InChI Key： MXPQWTUKCULYHR-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=NC=CC=2)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 254.06261751g/mol
• Monoisotopic Mass: 254.06261751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles

Additional information on 4-Phenyl-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol

4-Phenyl-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol: A Comprehensive Overview

The compound with CAS No. 57600-03-0, commonly referred to as 4-Phenyl-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a triazole ring system with a phenyl group and a pyridine moiety. The presence of the thiol (-SH) group further enhances its reactivity and potential applications in various chemical reactions.

Recent studies have highlighted the importance of 4H-1,2,4-triazole derivatives in the development of new materials with tailored properties. The integration of a pyridinyl group into the triazole framework introduces additional electronic and steric effects, making this compound particularly interesting for applications in coordination chemistry and catalysis. Researchers have explored the ability of this compound to form stable metal complexes, which could be utilized in catalytic processes for organic synthesis.

In terms of synthesis, the preparation of 4-Phenyl-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol typically involves multi-step reactions that require precise control over reaction conditions. The use of microwave-assisted synthesis has been reported to significantly accelerate the formation of this compound while maintaining high yields. This approach not only enhances the efficiency of the synthesis process but also reduces the environmental impact by minimizing the use of hazardous solvents.

The electronic properties of this compound have been extensively studied using computational methods such as density functional theory (DFT). These studies have revealed that the molecule exhibits a conjugated system that allows for efficient electron delocalization. This property makes it a promising candidate for applications in optoelectronic devices, where materials with tailored electronic properties are highly sought after.

One of the most exciting developments involving this compound is its potential use in drug discovery. Researchers have investigated its ability to act as a scaffold for designing new pharmaceutical agents. The presence of multiple functional groups provides ample opportunities for further modification, enabling the creation of molecules with diverse biological activities. Recent studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, suggesting their potential utility in treating various diseases.

In conclusion, 4-Phenyl-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol represents a versatile building block in modern organic chemistry. Its unique structure and reactivity make it an invaluable tool for advancing research in materials science, catalysis, and drug discovery. As ongoing studies continue to uncover new applications and properties of this compound, its significance in both academic and industrial settings is expected to grow further.